Cas no 1119392-08-3 (1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(3-chloro-4-fluorophenyl)urea)

• Product Name: 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(3-chloro-4-fluorophenyl)urea
• CAS No: 1119392-08-3
• MF: C₂₅H₂₃ClFN₃O₃
• MW: 467.919828653336
• MDL: MFCD03839440
• CID: 4680326
• Update Time: 2025-07-14

1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(3-chloro-4-fluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-((6,7-DIMETHOXY(3,4-DIHYDROISOQUINOLYL))METHYL)PHENYL)-3-(3-CHLORO-4-FLUOROPHENYL)UREA
• 3-(3-chloro-4-fluorophenyl)-1-{4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl}urea
• 1-(3-chloro-4-fluorophenyl)-3-[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]urea
• 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(3-chloro-4-fluorophenyl)urea

• MDL： MFCD03839440
• Inchi： 1S/C25H23ClFN3O3/c1-32-23-12-16-9-10-28-22(19(16)14-24(23)33-2)11-15-3-5-17(6-4-15)29-25(31)30-18-7-8-21(27)20(26)13-18/h3-8,12-14H,9-11H2,1-2H3,(H2,29,30,31)
• InChI Key： JEAJCKYPJYJTNJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(NC1C=CC(=CC=1)CC1C2C=C(C(=CC=2CCN=1)OC)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 688
• Topological Polar Surface Area: 72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines

Additional information on 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(3-chloro-4-fluorophenyl)urea

Comprehensive Overview of 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(3-chloro-4-fluorophenyl)urea (CAS No. 1119392-08-3)

The compound 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(3-chloro-4-fluorophenyl)urea, identified by its CAS No. 1119392-08-3, is a sophisticated small molecule with significant potential in pharmaceutical research. Its intricate structure combines a dihydroisoquinoline core with a chloro-fluorophenyl urea moiety, making it a subject of interest for drug discovery. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the scientific community has shown growing interest in dihydroisoquinoline derivatives due to their diverse biological activities. The presence of 6,7-dimethoxy and 3,4-dihydroisoquinolyl groups in this compound suggests possible interactions with neurotransmitter receptors or kinase enzymes. This aligns with popular search queries like "dihydroisoquinoline-based drug candidates" or "small molecules for neurological disorders," reflecting the compound's relevance in contemporary research.

The urea linkage in this molecule is particularly noteworthy, as urea-containing compounds have gained attention in medicinal chemistry for their ability to form hydrogen bonds with biological targets. The 3-chloro-4-fluorophenyl substituent adds another layer of complexity, potentially enhancing the compound's binding affinity. These features make CAS No. 1119392-08-3 a compelling subject for researchers investigating "structure-activity relationships in urea derivatives" or "halogenated phenyl compounds in drug design."

From a synthetic chemistry perspective, the preparation of 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(3-chloro-4-fluorophenyl)urea involves multiple steps of functional group transformations. The methylphenyl bridge connecting the dihydroisoquinoline and urea segments presents interesting challenges for synthetic optimization, a topic frequently searched as "efficient synthesis of complex heterocyclic systems." This compound's molecular weight and logP value suggest it may have favorable properties for crossing biological membranes, making it relevant to discussions about "bioavailability enhancement strategies."

The current pharmaceutical landscape shows increasing demand for novel scaffolds that can address drug resistance issues. The unique combination of dihydroisoquinoline and chloro-fluorophenyl elements in this compound offers fresh opportunities for developing new therapeutic agents. Researchers exploring "next-generation small molecule therapeutics" or "multi-target drug discovery" often encounter similar structural motifs in their literature reviews.

Analytical characterization of CAS No. 1119392-08-3 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The dimethoxy groups produce distinctive signals in proton NMR, while the chloro-fluoro substitution pattern creates characteristic mass spectral fragments. These analytical aspects connect with common search terms like "structural elucidation of complex organic molecules" and "spectroscopic analysis of pharmaceutical intermediates."

In the context of intellectual property, compounds like 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(3-chloro-4-fluorophenyl)urea often appear in patent literature for various therapeutic applications. The presence of both hydrogen bond donors and acceptors in its structure makes it particularly interesting for patent searches related to "kinase inhibitor scaffolds" or "GPCR-targeting molecules."

Environmental and metabolic stability studies of such compounds are gaining importance in drug development pipelines. The fluorine atom in this molecule may influence its metabolic profile, a subject frequently queried as "fluorine in medicinal chemistry" or "improving drug half-life through structural modification." These considerations make CAS No. 1119392-08-3 a relevant example in discussions about modern drug design principles.

As computational chemistry becomes more sophisticated, molecules like this are increasingly studied through in silico methods. The dihydroisoquinoline portion offers interesting possibilities for molecular docking studies, particularly for researchers searching for "computational approaches to drug discovery" or "virtual screening of heterocyclic compounds."

The future research directions for 1-(4-((6,7-Dimethoxy(3,4-dihydroisoquinolyl))methyl)phenyl)-3-(3-chloro-4-fluorophenyl)urea may include detailed pharmacological profiling and target identification studies. Its structural features position it well for investigations into "polypharmacology approaches" and "multi-target drug discovery," two rapidly growing areas in pharmaceutical sciences.